Cas no 1187929-07-2 (2-Hydrazinyl-1H-imidazole hydrochloride)

• Product Name: 2-Hydrazinyl-1H-imidazole hydrochloride
• CAS No: 1187929-07-2
• MF: C₃H₇ClN₄
• MW: 134.56747841835
• MDL: MFCD09832074
• CID: 1088395
• PubChem ID: 73554149
• Update Time: 2025-05-28

2-Hydrazinyl-1H-imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-1H-imidazole hydrochloride
• 1H-imidazol-2-ylhydrazine,hydrochloride
• (1H-Imidazol-2-yl)-hydrazine hydrochloride
• AKOS022185353
• 1H-Imidazol-2-ylhydrazine hydrochloride
• 2-Hydrazinylimidazole Hydrochloride
• 1H-imidazol-2-ylhydrazine;hydrochloride
• NHLOXUDPROXKMT-UHFFFAOYSA-N
• 2-Hydrazinylimidazole HCl
• A901221
• SB31256
• SCHEMBL17162764
• CS-0318741
• 2-imidazolylhydrazine hcl
• 1187929-07-2
• DB-240194
• MFCD09832074
• AS-30758

• MDL： MFCD09832074
• Inchi： 1S/C3H6N4.ClH/c4-7-3-5-1-2-6-3;/h1-2H,4H2,(H2,5,6,7);1H
• InChI Key： NHLOXUDPROXKMT-UHFFFAOYSA-N
• SMILES： Cl.N1C=CN=C1NN

Computed Properties

• Exact Mass: 134.0359239g/mol
• Monoisotopic Mass: 134.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų

2-Hydrazinyl-1H-imidazole hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-Hydrazinyl-1H-imidazole hydrochloride

Research Brief on 2-Hydrazinyl-1H-imidazole hydrochloride (CAS: 1187929-07-2): Recent Advances and Applications

2-Hydrazinyl-1H-imidazole hydrochloride (CAS: 1187929-07-2) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole ring and hydrazine functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent literature has emphasized the role of 2-Hydrazinyl-1H-imidazole hydrochloride in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the imidazole scaffold has been widely utilized due to its ability to mimic the purine ring of ATP. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation. The study reported IC50 values in the nanomolar range, suggesting high specificity and potential for further optimization.

In addition to its role in oncology, 2-Hydrazinyl-1H-imidazole hydrochloride has shown promise in antimicrobial applications. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its derivatives as inhibitors of bacterial DNA gyrase, an essential enzyme for bacterial DNA replication. The study highlighted that modifications to the hydrazine moiety significantly enhanced antibacterial activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the compound's potential as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

The chemical versatility of 2-Hydrazinyl-1H-imidazole hydrochloride also extends to its use in material science. A 2022 study in ACS Applied Materials & Interfaces reported its application as a ligand in the synthesis of metal-organic frameworks (MOFs). The imidazole ring's nitrogen atoms facilitate coordination with transition metals, resulting in MOFs with high porosity and stability. These materials have potential applications in drug delivery systems and catalysis, further broadening the compound's utility beyond traditional pharmaceutical contexts.

Despite these promising developments, challenges remain in the optimization of 2-Hydrazinyl-1H-imidazole hydrochloride derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Recent computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have provided insights into structure-optimization strategies. For instance, a 2023 preprint on ChemRxiv proposed that introducing hydrophobic substituents to the imidazole ring could improve membrane permeability while maintaining target affinity.

In conclusion, 2-Hydrazinyl-1H-imidazole hydrochloride (CAS: 1187929-07-2) represents a multifaceted compound with diverse applications in drug discovery and material science. Recent research has elucidated its potential as a kinase inhibitor, antimicrobial agent, and MOF ligand, while also identifying avenues for further optimization. As the field progresses, interdisciplinary collaborations between chemists, biologists, and material scientists will be crucial to fully realize the compound's therapeutic and technological potential.